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This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals utilizing Euler's method for numerical solutions

of ordinary differential equations (ODEs). It focuses on the critical process of refining the time

step to achieve more accurate results in your simulations.

Frequently Asked Questions (FAQs)
Q1: My simulation results using Euler's method are inaccurate. What is the most likely cause?

A1: The most common cause of inaccuracy in Euler's method is a time step (often denoted as

h) that is too large. Euler's method approximates the solution by taking linear steps along the

tangent of the solution curve. If the step size is too large, these linear approximations can

significantly diverge from the true solution, especially for functions with high curvature.

Reducing the step size will generally lead to a more accurate approximation.[1]

Q2: How does reducing the time step improve the accuracy of Euler's method?

A2: Reducing the time step improves accuracy by making the linear approximations in each

step more closely follow the actual solution curve. With smaller steps, the method re-evaluates

the direction of the solution more frequently, leading to a smaller accumulated error over the

integration interval. The global error in Euler's method is directly proportional to the step size

(h); therefore, halving the step size will roughly halve the global error.[2][3]

Q3: Is there a downside to using a very small time step?
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A3: Yes, there are two main downsides. First, a smaller step size increases the computational

cost because more steps are required to cover the same time interval.[4] Second, extremely

small step sizes can lead to an accumulation of round-off errors due to the finite precision of

computer arithmetic, which can eventually degrade the accuracy of the solution.[3]

Q4: What are "local truncation error" and "global truncation error" in the context of Euler's

method?

A4: The local truncation error is the error introduced in a single step of the method. For Euler's

method, this error is proportional to the square of the step size (O(h²)). The global truncation

error is the total accumulated error over the entire interval of interest. For Euler's method, the

global truncation error is proportional to the step size (O(h)).[2]

Q5: When should I consider using a more advanced method instead of just refining the time

step in Euler's method?

A5: If you find that achieving the desired accuracy with Euler's method requires an impractically

small time step, leading to excessive computation time, you should consider a higher-order

method. Methods like the Improved Euler (also known as Heun's method) or the fourth-order

Runge-Kutta method provide higher accuracy for a given step size, although they involve more

calculations per step.[4]

Troubleshooting Guide: Improving Accuracy by
Refining Time Step
Issue: The numerical solution obtained from Euler's method deviates significantly from the

expected analytical solution or experimental data.

Solution: A systematic approach to refining the time step can help you determine an

appropriate step size for your desired level of accuracy. The following experimental protocol

outlines this process.

Experimental Protocol: Convergence Analysis through
Time Step Refinement
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Objective: To determine an appropriate time step h for Euler's method that yields a numerical

solution with an acceptable level of error.

Methodology:

Define the Initial Value Problem (IVP):

Clearly state the ordinary differential equation (dy/dt = f(t, y)).

Specify the initial condition (y(t₀) = y₀).

Define the time interval over which the solution is to be approximated.

Obtain a Reference Solution:

If possible, find the exact analytical solution to the IVP.

If an analytical solution is not available, use a highly accurate numerical method (e.g., a

high-order Runge-Kutta method with a very small step size) to generate a reference

solution.

Iterative Refinement of Time Step:

Start with a relatively large initial time step, h₀.

Apply Euler's method to solve the IVP with this step size.

Calculate the error at a specific time point by comparing the numerical solution to the

reference solution. The error can be quantified as the absolute difference or the

percentage error.

Systematically reduce the step size (e.g., by a factor of 2 in each iteration: h₁, h₂, h₃, ...

where hₖ₊₁ = hₖ / 2).

For each new step size, repeat the process of solving the IVP and calculating the error.

Analyze Convergence:
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Record the step size and the corresponding error in a table.

Observe the trend in the error as the step size decreases. The error should decrease

proportionally with the step size.

Select the step size that provides a balance between your desired accuracy and

acceptable computational time.

Data Presentation: Step Size vs. Error
The following table demonstrates the effect of reducing the step size on the accuracy of the

solution for the initial value problem: dy/dt = y, y(0) = 1, with the goal of approximating y(1) = e

≈ 2.71828.

Step Size (h) Number of Steps
Approximate Value
of y(1)

Absolute Error

0.2 5 2.48832 0.22996

0.1 10 2.59374 0.12454

0.05 20 2.65330 0.06498

0.025 40 2.68506 0.03322

0.01 100 2.70481 0.01347

As the table illustrates, halving the step size approximately halves the absolute error, which is

consistent with the theoretical properties of Euler's method.

Visualization
Logical Workflow for Time Step Refinement
The following diagram illustrates the iterative process of refining the time step in Euler's method

to achieve a desired level of accuracy.
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Caption: Workflow for refining the time step in Euler's method.
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for-better-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://fiveable.me/numerical-analysis-i/unit-14/eulers-method-derivation-implementation/study-guide/4qBCrJWh4a4Yl4oo
https://www.benchchem.com/product/b1578479#refining-the-time-step-in-euler-s-method-for-better-results
https://www.benchchem.com/product/b1578479#refining-the-time-step-in-euler-s-method-for-better-results
https://www.benchchem.com/product/b1578479#refining-the-time-step-in-euler-s-method-for-better-results
https://www.benchchem.com/product/b1578479#refining-the-time-step-in-euler-s-method-for-better-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1578479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

